Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone

• IUPAC Name: azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone
• InChI: InChI=1S/C10H13NO2/c1-7-6-9(8(2)13-7)10(12)11-4-3-5-11/h6H,3-5H2,1-2H3
• InChI Key: ZEKZCJSCYSUYJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC2
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol

Description

Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone, also known as ADMF, is a synthetic compound with potential applications in scientific research. ADMF belongs to the class of furan-based compounds, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone is not fully understood. However, it has been suggested that Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone may inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone may also modulate the expression of genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone inhibits the growth of cancer cells, induces apoptosis, and modulates the expression of genes involved in cell cycle regulation. Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone has also been shown to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone has several advantages for use in lab experiments. It is a synthetic compound, which allows for precise control over its properties and purity. Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone is also stable and can be stored for long periods of time. However, Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone has some limitations for use in lab experiments. It may be difficult to obtain in large quantities, and its mechanism of action is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for research on Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways that it targets. Another direction is to explore its potential applications in the treatment of other diseases, such as inflammatory diseases and infectious diseases. Additionally, Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone could be modified to improve its potency and selectivity, which could lead to the development of more effective cancer treatments.

Synthesis Methods

Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone can be synthesized using a multi-step process involving the reaction of 2,5-dimethylfuran-3-carboxylic acid with azetidine-1-carboxylic acid. The resulting intermediate is then treated with thionyl chloride and triethylamine to yield Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone. The synthesis method has been optimized to achieve high yields and purity.

Scientific Research Applications

Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone has potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. Furan-based compounds have been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Azetidin-1-yl-(2,5-dimethylfuran-3-yl)methanone has been shown to inhibit the growth of cancer cells in vitro, making it a promising candidate for further research in cancer treatment.